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Compound of Interest

Compound Name: UK-370106

Cat. No.: B031479 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for the use of UK-370106, a potent

and selective inhibitor of Matrix Metalloproteinase-3 (MMP-3) and Matrix Metalloproteinase-12

(MMP-12), in in vitro cell culture experiments.

UK-370106 is a valuable tool for investigating the roles of MMP-3 and MMP-12 in various

biological processes, including tissue remodeling, inflammation, and cancer. Its high selectivity

makes it a preferred compound for targeted studies.

Mechanism of Action
UK-370106 functions as a competitive inhibitor of MMP-3 and MMP-12. By binding to the active

site of these enzymes, it prevents the cleavage of their respective substrates, which are key

components of the extracellular matrix (ECM). This inhibition of ECM degradation can impact

cell behavior, including migration, proliferation, and differentiation.

Quantitative Data: Inhibitory Potency of UK-370106
The following table summarizes the half-maximal inhibitory concentration (IC50) values of UK-
370106 against a panel of Matrix Metalloproteinases. This data highlights the compound's high

selectivity for MMP-3 and MMP-12.
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Target MMP IC50 (nM)

MMP-3 23

MMP-12 42

MMP-8 1750

MMP-13 2300

MMP-7 5800

MMP-9 30400

MMP-2 34200

MMP-14 66900

Data compiled from multiple sources.[1][2][3][4][5]

It is important to note that UK-370106 has been shown to be non-cytotoxic to fibroblasts,

keratinocytes, and endothelial cells at concentrations up to 50-100 μM in vitro.[1]

Experimental Protocols
Preparation of Stock Solutions
To ensure accurate and reproducible results, proper preparation of UK-370106 stock solutions

is critical.

Solubility: UK-370106 is soluble in DMSO up to 100 mM and in ethanol up to 25 mM.[4][5]

Recommended Stock Concentration: Prepare a 10 mM stock solution in sterile DMSO.

Procedure:

Accurately weigh the required amount of UK-370106 powder.

Add the appropriate volume of sterile DMSO to achieve a 10 mM concentration.

Gently vortex or sonicate until the compound is completely dissolved.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/uk-370106.html
https://www.apexbt.com/uk-370106.html
https://www.rndsystems.com/products/uk-370106_2900
https://www.bio-techne.com/p/small-molecules-peptides/uk-370106_2900
https://www.tocris.com/products/uk-370106_2900
https://www.benchchem.com/product/b031479?utm_src=pdf-body
https://www.medchemexpress.com/uk-370106.html
https://www.benchchem.com/product/b031479?utm_src=pdf-body
https://www.benchchem.com/product/b031479?utm_src=pdf-body
https://www.bio-techne.com/p/small-molecules-peptides/uk-370106_2900
https://www.tocris.com/products/uk-370106_2900
https://www.benchchem.com/product/b031479?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Determining the Optimal Starting Concentration for Your
Cell Line
The ideal starting concentration of UK-370106 will vary depending on the cell type, the specific

biological question being investigated, and the sensitivity of the assay. A dose-response

experiment is recommended to determine the optimal concentration for your specific

experimental setup.

Materials:

Your cell line of interest

Complete cell culture medium

UK-370106 stock solution (10 mM in DMSO)

Multi-well cell culture plates (e.g., 96-well)

Appropriate assay for measuring the desired endpoint (e.g., cell migration assay, proliferation

assay, protein expression analysis).

Procedure:

Cell Seeding: Seed your cells in a multi-well plate at a density that will allow for optimal

growth and response during the experiment. Allow the cells to adhere and enter a logarithmic

growth phase (typically 24 hours).

Preparation of Working Solutions: Prepare a serial dilution of the UK-370106 stock solution

in complete cell culture medium. A suggested starting range for the final concentrations in

the wells could be from 0.1 nM to 10 µM. Remember to include a vehicle control (medium

with the same concentration of DMSO as the highest UK-370106 concentration).
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Treatment: Remove the old medium from the cells and replace it with the medium containing

the different concentrations of UK-370106 or the vehicle control.

Incubation: Incubate the cells for a period relevant to your biological question. This could

range from a few hours to several days.

Endpoint Analysis: Perform your chosen assay to measure the effect of UK-370106 on the

cells.

Data Analysis: Plot the results as a dose-response curve to determine the effective

concentration range and the IC50 value for your specific cell line and endpoint.

General Protocol for a Cell-Based Assay
This protocol provides a general workflow for using UK-370106 in a typical cell-based

experiment.
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Preparation

Experiment

Analysis

Prepare 10 mM UK-370106 Stock in DMSO

Prepare Serial Dilutions of UK-370106

Seed Cells in Multi-well Plate

Treat Cells with UK-370106 & Vehicle Control

Incubate for Defined Period

Perform Endpoint Assay

Analyze Data & Determine IC50

Click to download full resolution via product page

A generalized workflow for cell-based assays using UK-370106.

Signaling Pathway
The following diagram illustrates the inhibitory action of UK-370106 on the signaling pathway

involving MMP-3 and MMP-12.
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Inhibitory action of UK-370106 on MMP-3 and MMP-12 pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b031479#starting-concentration-of-uk-370106-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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